N1-(3,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C21H20FN3O2S/c1-13-6-7-17(10-14(13)2)24-20(27)19(26)23-9-8-18-12-28-21(25-18)15-4-3-5-16(22)11-15/h3-7,10-12H,8-9H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: OGROBLXHZOANMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F)C
• Molecular Formula: C21H20FN3O2S
• Molecular Weight: 397.5 g/mol

Description

N1-(3,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide, also known as DMTFEO, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Organic Synthesis and Characterization

The synthesis and structural characterization of complex organic molecules are crucial in developing new pharmaceuticals, materials, and chemical probes. For instance, the synthesis of novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate as potential anticancer agents demonstrates the importance of innovative synthetic routes for producing compounds with significant biological activities (Fang et al., 2016). Such methodologies could be applied to synthesize and modify the structure of "N1-(3,4-dimethylphenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide" to enhance its biological or physical properties.

Molecular Interactions and Material Applications

Understanding the interaction of molecules with biological targets or materials is fundamental in drug design and material science. The study on the binding interaction of imidazole with ZnO nanomaterials and clusters highlights the significance of molecular interactions in determining the functional properties of materials (Jayabharathi et al., 2015). Such research could inform the study of "this compound" in terms of its interaction with biological molecules or potential applications in material science.